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Compound of Interest

Compound Name: Pentasilane

Cat. No.: B14176424 Get Quote

For Researchers, Scientists, and Drug Development Professionals

CAS Number: 14868-53-2[1]

This technical guide provides an in-depth overview of the chemical properties and safety data

for pentasilane. The information is intended for professionals in research and development

who may be working with or considering the use of this pyrophoric and reactive compound.

Core Safety and Physical Properties
Pentasilane (Si₅H₁₂) is the silicon analogue of n-pentane. It is a colorless, pyrophoric liquid

that can ignite spontaneously in air and reacts with water.[2][3] Due to its hazardous nature, a

thorough understanding of its properties and strict adherence to safety protocols are

imperative.

Quantitative Safety and Physical Data
Comprehensive, experimentally verified quantitative safety data for n-pentasilane is not readily

available in public literature. Much of the available data pertains to its isomer, neopentasilane,

or the general class of silanes. The following table summarizes the available data; caution is

advised when extrapolating this information to n-pentasilane.
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Property Value Source/Comment

Molecular Formula Si₅H₁₂ [1]

Molecular Weight 152.52 g/mol [1]

Boiling Point 153.2 °C [3]

Melting Point -72.2 °C [3]

Density 0.827 g/cm³ [3][4]

Flash Point < -40 °C (Data for neopentasilane)[5]

Autoignition Temperature < 50 °C (Data for neopentasilane)[5]

Explosive Limits Data not available

Occupational Exposure Limits
TWA: 5 ppm (ACGIH/NIOSH

for Silane)
[6][7][8][9]

Note: TWA (Time-Weighted Average) is based on an 8-hour workday. The exposure limits

provided are for silane (SiH₄) and should be used as a conservative guideline for pentasilane
in the absence of specific data.

Experimental Protocols for Safe Handling
The pyrophoric nature of pentasilane necessitates handling it under an inert atmosphere (e.g.,

argon or nitrogen) to prevent contact with air and moisture. The following protocols are a

synthesis of best practices for handling pyrophoric liquid reagents and should be adapted to

specific laboratory conditions and experimental setups.

General Precautions:
Work Area: All manipulations of pentasilane must be performed in a certified chemical fume

hood or a glovebox. The work area should be free of clutter and flammable materials.[10][11]

[12][13][14]

Personal Protective Equipment (PPE):

Eye Protection: Chemical splash goggles and a face shield are mandatory.[10][11][13][14]
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Gloves: Wear chemical-resistant gloves (e.g., nitrile or neoprene) under a pair of flame-

resistant gloves.[5][10][13]

Body Protection: A flame-resistant lab coat is essential.[10][11][13][14]

Emergency Preparedness:

An appropriate fire extinguisher (Class D for metal fires, or powdered lime/dry sand) must

be immediately accessible. Do NOT use water or carbon dioxide extinguishers.[12]

A safety shower and eyewash station must be within a 10-second travel distance.[10][11]

Never work alone when handling pyrophoric materials.[12]

Liquid Transfer Protocol (Syringe/Cannula):
Glassware Preparation: All glassware must be oven-dried and cooled under a stream of inert

gas to remove any residual moisture.

Inert Atmosphere: The reaction vessel must be purged with an inert gas. A bubbler in the

exhaust line is recommended to monitor gas flow and prevent over-pressurization.

Reagent Bottle: The pentasilane container should have a septum-sealed cap. Before

drawing the liquid, pierce the septum with a needle connected to a source of inert gas to

maintain a positive pressure.

Transfer:

Syringe Transfer (for small volumes): Use a clean, dry syringe with a needle of appropriate

length. After purging the syringe with inert gas, carefully draw the desired volume of

pentasilane. It is advisable to draw a small amount of inert gas into the syringe after the

liquid to act as a buffer.

Cannula Transfer (for larger volumes): Use a double-tipped needle (cannula). Pressurize

the pentasilane container with inert gas to facilitate the transfer of the liquid through the

cannula into the receiving vessel.

Quenching Residual Reagent:
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After transfer, any residual pentasilane in the syringe or cannula must be quenched

immediately.

Draw a non-reactive, high-boiling point solvent (e.g., hexane or toluene) into the syringe or

flush the cannula with it.

Discharge the solvent-reagent mixture into a separate flask containing a quenching agent

like isopropanol, which should be cooled in an ice bath.

Slowly add water dropwise to the quenching mixture to ensure complete neutralization.

Pentasilane Thermal Decomposition Pathway
The thermal decomposition of silanes is a complex process that proceeds through the

elimination of hydrogen and the formation of higher-order silanes and, ultimately, silicon. The

following diagram illustrates a simplified conceptual pathway for the initial stages of

pentasilane decomposition.
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Caption: Simplified thermal decomposition pathway of pentasilane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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